Cas no 6938-38-1 (Benzoic acid,4-methoxy-, 1-methylethyl ester)

• Product Name: Benzoic acid,4-methoxy-, 1-methylethyl ester
• CAS No: 6938-38-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 521026
• PubChem ID: 243786
• Update Time: 2025-04-19

Benzoic acid,4-methoxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-, 1-methylethyl ester
• iso-propyl 4-methoxybenzoate
• 4-Methoxy-benzoesaeure-isopropylester
• 4-methoxy-benzoic acid isopropyl ester
• isopropyl 4-methoxybenzoate
• isopropyl p-methoxybenzoate
• isopropyl p-metoxybenzoate
• isopropyll 4-methoxybenzoate
• DTXSID20989166
• SCHEMBL5106640
• NSC-53954
• 4-Methoxybenzoic acid, isopropyl ester
• 6938-38-1
• NSC53954
• Isopropyl 4-methoxybenzoate #
• propan-2-yl 4-methoxybenzoate
• UVCWQNZMIZWZOH-UHFFFAOYSA-N
• AKOS008947941

• Inchi： 1S/C11H14O3/c1-8(2)14-11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
• InChI Key： UVCWQNZMIZWZOH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)C(C)C

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.26040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives